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Compound of Interest

Compound Name: 2-bromo-2,4,4-trimethylpentane

Cat. No.: B1279443 Get Quote

Technical Guide: 2-Bromo-2,4,4-
trimethylpentane
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-2,4,4-trimethylpentane is a halogenated alkane that serves as a reagent and

intermediate in organic synthesis. Its highly branched structure and the presence of a tertiary

bromine atom influence its reactivity, making it a subject of interest in mechanistic studies. This

document provides a concise overview of its chemical properties, synthesis, and potential

applications based on available scientific information.

Chemical and Physical Properties
The fundamental properties of 2-bromo-2,4,4-trimethylpentane are summarized below.
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Property Value Source

CAS Number 62574-65-6 [1][2]

Molecular Formula C8H17Br [1][2]

IUPAC Name
2-bromo-2,4,4-

trimethylpentane
[1]

Molecular Weight 193.12 g/mol [1]

Synonyms
t-octyl bromide, Pentane, 2-

bromo-2,4,4-trimethyl-
[2]

Synthesis of 2-Bromo-2,4,4-trimethylpentane
The primary method for the synthesis of 2-bromo-2,4,4-trimethylpentane is through the free-

radical bromination of 2,2,4-trimethylpentane (isooctane).[3] This reaction proceeds via a chain

mechanism involving initiation, propagation, and termination steps.

Experimental Protocol: Free Radical Bromination
While a detailed, step-by-step experimental protocol for the synthesis of 2-bromo-2,4,4-
trimethylpentane is not readily available in the searched literature, the general procedure for

free-radical bromination of an alkane can be outlined as follows. This protocol is a generalized

representation and would require optimization for specific laboratory conditions.

Materials:

2,2,4-trimethylpentane

Bromine (Br₂) or N-bromosuccinimide (NBS)

A radical initiator (e.g., AIBN, benzoyl peroxide) or UV light

An inert solvent (e.g., carbon tetrachloride - use with extreme caution due to toxicity, or a

safer alternative like hexane)

Aqueous sodium thiosulfate or sodium bisulfite solution
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Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Procedure:

Reaction Setup: In a reaction vessel equipped with a reflux condenser, magnetic stirrer, and

an addition funnel, dissolve 2,2,4-trimethylpentane in the chosen inert solvent. If using a

chemical initiator, add it to the reaction mixture.

Initiation: If using UV light, position the light source to irradiate the reaction vessel. If using a

chemical initiator, gently heat the mixture to the appropriate temperature for the initiator's

decomposition.

Bromination: Slowly add the brominating agent (bromine or NBS) from the addition funnel to

the reaction mixture. The reaction is often exothermic, and the rate of addition should be

controlled to maintain a steady reaction temperature. The characteristic red-brown color of

bromine will fade as it is consumed.

Work-up: After the addition is complete and the reaction has gone to completion (as

indicated by the disappearance of the bromine color), cool the mixture to room temperature.

Quenching: Wash the reaction mixture with an aqueous solution of sodium thiosulfate or

sodium bisulfite to remove any unreacted bromine.

Extraction: Separate the organic layer. Wash it with water and then with a saturated brine

solution.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent. Filter off

the drying agent and remove the solvent by rotary evaporation.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield pure 2-bromo-2,4,4-trimethylpentane.

The formation of the tertiary free radical is favored due to its higher stability compared to

primary or secondary radicals, leading to 2-bromo-2,4,4-trimethylpentane as the major

product.[3]

Reaction Pathway
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The synthesis of 2-bromo-2,4,4-trimethylpentane from 2,2,4-trimethylpentane via free radical

bromination can be visualized as follows:

2,2,4-trimethylpentane

Free Radical
BrominationBr₂

UV light or heat

2-bromo-2,4,4-trimethylpentane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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